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Compound of Interest

Compound Name: 4-Ethylnitrobenzene

Cat. No.: B091404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethylnitrobenzene is a nitroaromatic compound with significant toxicological properties of

concern for researchers and professionals in drug development and chemical synthesis. This

document provides a comprehensive overview of the known hazards and toxicity of 4-
Ethylnitrobenzene, drawing on available data and information from structurally related

compounds. The primary toxicological effect is methemoglobinemia, a condition resulting from

the oxidation of hemoglobin in red blood cells, which impairs oxygen transport. Additionally,

there are concerns regarding its potential for skin, eye, and respiratory irritation, as well as

possible carcinogenicity and reproductive toxicity. This guide summarizes key toxicological

data, outlines relevant experimental protocols for hazard assessment, and provides visual

representations of toxicological pathways and experimental workflows to facilitate a deeper

understanding of the risks associated with this compound.

Physicochemical Properties
A clear understanding of the physicochemical properties of 4-Ethylnitrobenzene is

fundamental to assessing its toxicological profile and handling it safely in a laboratory setting.
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Property Value

Molecular Formula C₈H₉NO₂[1][2]

Molecular Weight 151.17 g/mol [3]

Appearance Light yellow to orange clear liquid[4]

CAS Number 100-12-9[3]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. 4-
Ethylnitrobenzene is classified with the following hazards:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

Eye Irritation 2
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

Acute Toxicity (Oral) - Toxic if swallowed[5]

Acute Toxicity (Inhalation) - Toxic if inhaled[5]

Carcinogenicity -
Suspected of causing

cancer[6]

Reproductive Toxicity -
May damage the unborn

child[6]

Specific Target Organ Toxicity

(Repeated Exposure)
-

May be harmful to organs by

prolonged and repeated

exposure[6]

Aspiration Hazard -
May be fatal if swallowed and

enters airways[6]
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Note: Some classifications are inferred from data on similar compounds or general hazard

assessments.

Toxicological Data
Quantitative toxicological data for 4-Ethylnitrobenzene is not readily available in the public

domain. The following table presents data for the closely related compound, Nitrobenzene, to

provide an estimate of its potential toxicity.

Endpoint Species Route Value Reference

LD50 Rat Oral 640 mg/kg
(Data for

Nitrobenzene)

LD50 Rabbit Dermal 780 mg/kg
(Data for

Nitrobenzene)

LC50 Rat Inhalation 2.6 mg/L (4h)
(Data for

Nitrobenzene)

Mechanisms of Toxicity
The primary mechanism of toxicity for 4-Ethylnitrobenzene, like other nitroaromatic

compounds, is the induction of methemoglobinemia.[7] This condition is characterized by the

oxidation of the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), rendering it

incapable of binding and transporting oxygen.

Metabolic Activation and Oxidative Stress
The toxicity of 4-Ethylnitrobenzene is intrinsically linked to its metabolism. The nitro group is

reduced in the body, primarily by NADPH-cytochrome P450 reductase and other

nitroreductases, to form nitrosobenzene and ultimately N-phenylhydroxylamine. These

intermediates can then undergo redox cycling, a process that generates reactive oxygen

species (ROS) and leads to oxidative stress.
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Metabolic activation of 4-Ethylnitrobenzene.

Symptoms of Methemoglobinemia
The clinical presentation of methemoglobinemia depends on the concentration of

methemoglobin in the blood. Symptoms can range from cyanosis (a bluish discoloration of the

skin) at lower levels to central nervous system depression, seizures, and potentially death at

higher concentrations.[8]

Other Toxicological Endpoints
Irritation
4-Ethylnitrobenzene is classified as an irritant to the skin, eyes, and respiratory system.[1]

Direct contact can cause redness, inflammation, and discomfort. Inhalation of vapors may lead

to irritation of the nasal passages and throat.

Carcinogenicity
While there is no definitive classification for 4-Ethylnitrobenzene, it is suspected of causing

cancer.[6] This is often inferred from data on nitrobenzene, which has been shown to be

carcinogenic in animal studies.

Reproductive Toxicity
Similar to carcinogenicity, the reproductive toxicity of 4-Ethylnitrobenzene is not well-studied.

However, nitrobenzene is a known male reproductive toxicant in animals, causing effects such

as decreased testicular weight and reduced sperm production.[9]
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Experimental Protocols
The following are standardized OECD guidelines for assessing the toxicity of chemicals like 4-
Ethylnitrobenzene.

Acute Oral, Dermal, and Inhalation Toxicity
These tests are designed to determine the short-term toxicity of a substance following a single

dose.

OECD 401: Acute Oral Toxicity

OECD 402: Acute Dermal Toxicity

OECD 403: Acute Inhalation Toxicity

Administer single dose by gavage Observe for 14 days (mortality, clinical signs) Gross necropsy of all animals

Apply substance to skin (24h) Observe for 14 days (mortality, skin lesions) Gross necropsy of all animals

Expose to aerosol/vapor (4h) Observe for 14 days (mortality, clinical signs) Gross necropsy of all animals

Click to download full resolution via product page

Workflow for acute toxicity testing.

Skin and Eye Irritation
These protocols assess the potential of a substance to cause local irritation upon contact.

OECD 404: Acute Dermal Irritation/Corrosion: A single dose of the test substance is applied

to the skin of an animal (typically a rabbit) and observed for signs of erythema and edema

over a period of up to 14 days.
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OECD 405: Acute Eye Irritation/Corrosion: A single dose of the test substance is instilled into

the conjunctival sac of one eye of an animal (typically a rabbit). The eye is then observed for

up to 21 days for signs of corneal opacity, iritis, and conjunctival redness and swelling.

Genotoxicity
The Ames test is a widely used method for assessing the mutagenic potential of a chemical.
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Start: OECD 471
Bacterial Reverse Mutation Test

Select Salmonella typhimurium strains
(e.g., TA98, TA100)

Prepare plates with and without
S9 metabolic activation mix

Add 4-Ethylnitrobenzene at
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Count revertant colonies

Analyze for a dose-dependent
increase in revertants
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for Mutagenicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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